2,4-Dichloro-5-nitrobenzoyl chloride

• IUPAC Name: 2,4-dichloro-5-nitrobenzoyl chloride
• InChI: InChI=1S/C7H2Cl3NO3/c8-4-2-5(9)6(11(13)14)1-3(4)7(10)12/h1-2H
• InChI Key: MRJWZKHVENHUJA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])Cl)Cl)C(=O)Cl
• Molecular Formula: C7H2Cl3NO3
• DSSTOX Substance ID: DTXSID60433850
• Molecular Weight: 254.4 g/mol
• CAS RN: 713-28-0

Description

2,4-Dichloro-5-nitrobenzoyl chloride (DCNBC) is an organic compound with a wide variety of uses in chemical synthesis, scientific research, and lab experiments. DCNBC has a unique structure that allows it to be used in a variety of applications, from drug synthesis to enzyme inhibition.

Scientific Research Applications

2,4-Dichloro-5-nitrobenzoyl chloride is a versatile compound that can be used in a variety of scientific research applications. It has been used to study the effects of enzyme inhibition, as well as to study the effects of drug synthesis. 2,4-Dichloro-5-nitrobenzoyl chloride has also been used in the synthesis of various pharmaceuticals, as well as in the study of the biochemical and physiological effects of certain drugs.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-5-nitrobenzoyl chloride is not fully understood, but it is believed to be related to its ability to inhibit certain enzymes. 2,4-Dichloro-5-nitrobenzoyl chloride binds to the active site of certain enzymes and inhibits their activity, which can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
2,4-Dichloro-5-nitrobenzoyl chloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit certain enzymes, which can lead to changes in metabolic pathways and physiological processes. Additionally, 2,4-Dichloro-5-nitrobenzoyl chloride has been shown to have an effect on the synthesis of certain drugs, as well as on the pharmacokinetics of certain drugs.

Advantages and Limitations for Lab Experiments

2,4-Dichloro-5-nitrobenzoyl chloride has several advantages for use in lab experiments. It is relatively easy to synthesize, and its unique structure allows it to be used in a variety of applications. Additionally, 2,4-Dichloro-5-nitrobenzoyl chloride is relatively stable and can be stored for long periods of time without degrading. However, 2,4-Dichloro-5-nitrobenzoyl chloride is also limited in its applications, as it is not suitable for use in all types of experiments.

Future Directions

There are several potential future directions for 2,4-Dichloro-5-nitrobenzoyl chloride. It could be used to study the effects of enzyme inhibition on biochemical pathways, as well as the effects of drug synthesis. Additionally, 2,4-Dichloro-5-nitrobenzoyl chloride could be used to study the pharmacokinetics of certain drugs, as well as the biochemical and physiological effects of certain drugs. Additionally, 2,4-Dichloro-5-nitrobenzoyl chloride could be used in the synthesis of new drugs, or to improve the efficacy of existing drugs. Finally, 2,4-Dichloro-5-nitrobenzoyl chloride could be used to study the effects of certain environmental compounds on biochemical and physiological processes.

Synthesis Methods

The synthesis of 2,4-Dichloro-5-nitrobenzoyl chloride is typically achieved through a two-step reaction. The first step involves the reaction of 2,4-dichloroaniline with nitrobenzoyl chloride in the presence of a base catalyst. This reaction produces a nitrobenzoic acid derivative, which is then reacted with a strong base to form the desired 2,4-Dichloro-5-nitrobenzoyl chloride product. This method is relatively simple and can be used to synthesize 2,4-Dichloro-5-nitrobenzoyl chloride in a laboratory setting.